Cas no 646450-05-7 (Piperidine, 3-methyl-1-(3-phenyl-2-propenyl)-)
646450-05-7 structure
Product Name:Piperidine, 3-methyl-1-(3-phenyl-2-propenyl)-
CAS No:646450-05-7
MF:C15H21N
MW:215.33394408226
CID:420918
PubChem ID:71379400
Update Time:2025-04-19
Piperidine, 3-methyl-1-(3-phenyl-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- Piperidine, 3-methyl-1-(3-phenyl-2-propenyl)-
- 3-methyl-1-(3-phenylprop-2-enyl)piperidine
- DTXSID10801969
- 646450-05-7
- 3-Methyl-1-(3-phenylprop-2-en-1-yl)piperidine
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- Inchi: 1S/C15H21N/c1-14-7-5-11-16(13-14)12-6-10-15-8-3-2-4-9-15/h2-4,6,8-10,14H,5,7,11-13H2,1H3
- InChI Key: YYPHXKMHPSAIAU-UHFFFAOYSA-N
- SMILES: N1(CC=CC2C=CC=CC=2)CCCC(C)C1
Computed Properties
- Exact Mass: 215.16753
- Monoisotopic Mass: 215.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Piperidine, 3-methyl-1-(3-phenyl-2-propenyl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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